Cas no 287193-06-0 (Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate)

• Product Name: Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• CAS No: 287193-06-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1011530
• PubChem ID: 22495097
• Update Time: 2025-11-01

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• ethyl 4-oxo-2,3-dihydropyran-2-carboxylate
• 4-oxo-3,4-dihydro-2H-pyran-2-carboxylic acid ethyl ester
• AK-82113
• ANW-67826
• CTK8C2111
• SureCN3821303
• DB-023435
• 287193-06-0
• 2H-Pyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
• Ethyl4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• A912545
• SCHEMBL3821303
• DTXSID40626187
• IAAASNBKIHCSJH-UHFFFAOYSA-N

• MDL： MFCD20922880
• Inchi： 1S/C8H10O4/c1-2-11-8(10)7-5-6(9)3-4-12-7/h3-4,7H,2,5H2,1H3
• InChI Key： IAAASNBKIHCSJH-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate

Comprehensive Overview of Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0)

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of 4-oxo-3,4-dihydro-2H-pyran-2-carboxylic acid has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound's pyran ring and ester functional group make it a valuable intermediate for synthesizing heterocyclic compounds, which are crucial in modern medicinal chemistry.

In recent years, the demand for Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such intermediates, aligning with global trends toward reducing environmental impact. The compound's CAS No. 287193-06-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its applications span from antimicrobial agents to flavor and fragrance industries, showcasing its multifaceted utility.

One of the most discussed topics in relation to Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate is its role in catalysis and asymmetric synthesis. The compound's ability to act as a precursor for chiral molecules has made it a subject of interest in enantioselective reactions, a hot topic in organic chemistry. Additionally, its structural motif is often explored in computational chemistry studies, where researchers use molecular modeling to predict its reactivity and interactions.

The synthesis of Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate typically involves condensation reactions or cyclization of appropriate precursors. Recent advancements in microwave-assisted synthesis have improved the efficiency of producing this compound, reducing reaction times and energy consumption. These innovations are particularly appealing to industries aiming for cost-effective and scalable production methods.

From a commercial perspective, Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate is often listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity and consistent quality. The compound's CAS No. 287193-06-0 serves as a critical identifier for procurement and regulatory compliance. Its stability under standard storage conditions makes it a reliable choice for laboratories and manufacturing facilities.

In conclusion, Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0) represents a pivotal building block in synthetic chemistry. Its applications in drug development, material science, and industrial processes underscore its importance. As research continues to uncover new uses for this compound, its prominence in scientific and industrial communities is expected to grow further.